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Compound of Interest

4-Bromo-3-ethoxyaniline
Compound Name:
hydrochloride

Cat. No.: B158802

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-ethoxyaniline
hydrochloride, a key building block in contemporary organic synthesis and drug discovery.
This document details its chemical and physical properties, provides insight into its synthesis,
and outlines its significant applications, particularly in the development of Proteolysis Targeting
Chimeras (PROTACS). Safety and handling information is also included to ensure its proper
use in a laboratory setting.

Chemical Identification and Properties

4-Bromo-3-ethoxyaniline hydrochloride is a substituted aniline derivative. It is noteworthy
that this compound is associated with two CAS numbers in the chemical supply chain: 846023-
33-4 and 125756-95-8.[1][2][3][4] Researchers are advised to verify the specific CAS number
associated with their procured material.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-3-ethoxyaniline
hydrochloride is presented in the table below. Data has been compiled from various chemical

suppliers and safety data sheets.
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Property Value

Molecular Formula C8H11BrCINO

Molecular Weight 252.54 g/mol [3]

Appearance White to off—w.hite or light yellow crystalline
powder or solid[1]

Purity Typically 295% or 297%

Storage Temperature Room temperature or refrigerated (0-8 °C)[2][3]

SMILES CCOC1=C(C=C(C=C1)N)Br.CI

InChl Key CVVLNBLBIWBEPT-UHFFFAOYSA-N

Note: Physical properties such as melting point and boiling point are not consistently reported
across public sources for the hydrochloride salt. For the related free base, 4-bromo-3-
methoxyaniline, a melting point of 96-100 °C is cited.[5]

Synthesis

A detailed, peer-reviewed synthesis protocol specifically for 4-Bromo-3-ethoxyaniline
hydrochloride is not readily available in the public domain. However, a general procedure for
the synthesis of the analogous 4-bromo-3-methoxyaniline from 2-bromo-5-nitroanisole can be
adapted.[5] This involves the reduction of a nitro group to an aniline. The subsequent formation
of the hydrochloride salt is a standard procedure.

General Experimental Protocol (Adapted)

Step 1: Reduction of the Nitroarene Precursor

A plausible precursor for 4-Bromo-3-ethoxyaniline would be 1-bromo-2-ethoxy-4-nitrobenzene.
The reduction can be achieved using a metal catalyst, such as palladium on carbon (Pd/C) with
a hydrogen source, or a reducing agent like tin(Il) chloride or zinc powder in the presence of an
acid.

e Reaction Scheme:
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o To a solution of the nitroarene precursor in a suitable solvent (e.g., ethanol, ethyl acetate,
or tetrahydrofuran), a reducing agent is added.

o For catalytic hydrogenation, the mixture is subjected to a hydrogen atmosphere in the
presence of a catalyst (e.g., 10% Pd/C).

o The reaction progress is monitored by an appropriate technique, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Upon completion, the reaction mixture is filtered to remove the catalyst or solid
byproducts.

o The filtrate is concentrated under reduced pressure to yield the crude 4-Bromo-3-
ethoxyaniline.

Step 2: Formation of the Hydrochloride Salt
» Reaction Scheme:

o The crude 4-Bromo-3-ethoxyaniline is dissolved in a suitable organic solvent (e.g., diethyl
ether, dichloromethane, or methanol).

o A solution of hydrochloric acid in a compatible solvent (e.g., HCI in diethyl ether or
isopropanol) is added dropwise to the aniline solution while stirring.

o The hydrochloride salt typically precipitates out of the solution.

o The precipitate is collected by filtration, washed with a cold, non-polar solvent to remove
any remaining impurities, and dried under vacuum.

Applications in Drug Discovery

4-Bromo-3-ethoxyaniline hydrochloride serves as a valuable building block in organic
synthesis, particularly in the construction of complex molecules for pharmaceutical and
agrochemical research.[1] Its primary documented application is in the synthesis of linkers for
Proteolysis Targeting Chimeras (PROTACS).[2]
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PROTACSs are heterobifunctional molecules that recruit a target protein to an E3 ubiquitin
ligase, leading to the ubiquitination and subsequent degradation of the target protein by the
proteasome.[6][7][8] The aniline group of 4-Bromo-3-ethoxyaniline can be functionalized to
connect to either the target protein ligand or the E3 ligase ligand, while the bromo and ethoxy
groups can be used to modulate the physicochemical properties and conformational
preferences of the resulting PROTAC.

Logical Workflow for PROTAC Synthesis

The following diagram illustrates a generalized workflow for the incorporation of an aniline-
based building block, such as 4-Bromo-3-ethoxyaniline, into a PROTAC molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Bromo-3-ethoxyaniline
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158802#4-bromo-3-ethoxyaniline-hydrochloride-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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